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Compound of Interest

Compound Name: Entonox

Cat. No.: B1195665 Get Quote

This guide provides a detailed comparison of Entonox (a 50:50 mixture of nitrous oxide and

oxygen) and pethidine, two commonly used analgesics for managing procedural pain. The

following sections present data from clinical trials, outline the experimental protocols used in

these studies, and visualize the clinical trial workflow. This information is intended for

researchers, scientists, and drug development professionals to facilitate an evidence-based

understanding of the relative performance of these two agents.

Quantitative Data Summary
The efficacy and safety of Entonox and pethidine have been evaluated in various clinical

settings, primarily in labor analgesia and for minor gynecological procedures. The data from

these studies are summarized below.

Pain Relief
Pain scores, often measured using the Visual Analog Scale (VAS), are a primary outcome in

these trials.

Table 1: Comparison of Pain Scores (VAS) in Labor
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Time Point
Entonox
Group (Mean ±
SD)

Pethidine
Group (Mean ±
SD)

p-value Study

30 minutes 3.94 ± 1.4 5.6 ± 1.1 0.001 [1][2]

60 minutes 5.06 ± 1.4 4.7 ± 1.1 0.592 [1]

120 minutes
Significantly

lower

Significantly

higher
0.038 [3][4][5][6]

Table 2: Comparison of Pain Scores (VAS) in Minor Gynecological Procedures

Time Point
Entonox
Group (Mean ±
SD)

Pethidine/Mida
zolam Group
(Mean ± SD)

p-value Study

During

Procedure
5.47 ± 2.80 4.94 ± 3.15 0.174 [7][8][9]

Immediately After 2.98 ± 2.70 2.74 ± 2.57 0.634 [7][8][9]

30 min After 1.64 ± 2.70 1.58 ± 2.13 0.889 [7][8][9]

Patient Satisfaction and Secondary Outcomes
Patient satisfaction and other secondary outcomes provide a broader perspective on the

clinical utility of each analgesic.

Table 3: Patient Satisfaction and Secondary Outcomes
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Outcome
Entonox
Group

Pethidine
Group

p-value Study

Satisfaction

Score (Labor)
Median: 4 Median: 3 0.043 [3][5][6]

Satisfaction

Score (Gyn.

Proc.)

Comparable Comparable > 0.05 [7][9]

Side Effects

(Gyn. Proc.)
3.8% 28.3% 0.001 [7][8][9][10]

Recovery Time

(Gyn. Proc.)

Significantly

faster
Slower

0.002 (at 60

min), 0.029 (at

90 min)

[7][8][9][10]

Mouth Dryness

(Labor)

Significantly

higher
Lower 0.044 [1][2]

Apgar Scores

(Labor)
Comparable Comparable > 0.05 [1]

Experimental Protocols
The clinical trials cited in this guide employed rigorous methodologies to compare the two

analgesics. Below are the detailed experimental protocols from two representative studies.

Study 1: Entonox vs. Pethidine for Labor Pain Relief[3]
[4][6]

Study Design: A randomized controlled trial was conducted.

Participants: The study included 136 laboring women at 37-41+6 weeks of gestation who

were candidates for vaginal delivery.

Intervention:
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Entonox Group: Patients self-administered an inhaled 50% nitrous oxide and 50% oxygen

mixture.

Pethidine Group: Patients received 50 mg of pethidine intravenously.

Outcome Measures:

Primary Outcome: Pain intensity was assessed using a Visual Analog Scale (VAS) at

baseline, 30, 60, 90, and 120 minutes after the intervention.

Secondary Outcomes: Patient satisfaction was measured using a Verbal Rating Scale

(VRS) after delivery. Other secondary outcomes included Apgar scores, the course of

labor, side effects, and the rate of cesarean sections.

Data Analysis: Statistical significance was determined using appropriate tests for the data

types, with a p-value < 0.05 considered significant.

Study 2: Entonox vs. Pethidine/Midazolam for Minor
Gynecological Procedures[7][8][9]

Study Design: This was a randomized controlled trial.

Participants: The study enrolled 106 patients undergoing minor gynecological procedures

such as manual vacuum aspiration, fractional curettage, and dilatation and curettage.

Intervention:

Entonox Group: Patients received patient-controlled inhaled nitrous oxide.

Pethidine/Midazolam Group: Patients were administered intravenous pethidine (50-75

micrograms) and midazolam (2 mg).

Outcome Measures:

Primary Outcome: Pain scores were assessed during the procedure, immediately after,

and 30 minutes post-procedure.
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Secondary Outcomes: Patient satisfaction levels, the incidence of side effects, and

recovery times were also evaluated.

Data Analysis: The data were analyzed to compare the outcomes between the two groups,

with statistical significance set at p < 0.05.

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of a typical randomized controlled trial

comparing Entonox and pethidine for procedural pain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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